Cas no 834918-69-3 (PHOSPHONIC ACID, 4-CHLOROPHENYL[(2S,5R)-5-(3,4-DIHYDRO-5-METHYL-2,4-DIOXO-1(2H)-PYRIMIDINYL)-2,5-DIHYDRO-2-FURANYL]METHYL ESTER)

• Product name: PHOSPHONIC ACID, 4-CHLOROPHENYL[(2S,5R)-5-(3,4-DIHYDRO-5-METHYL-2,4-DIOXO-1(2H)-PYRIMIDINYL)-2,5-DIHYDRO-2-FURANYL]METHYL ESTER
• CAS No: 834918-69-3
• MF: C₁₆H₁₆ClN₂O₆P
• MW: 398.734804153442
• CID: 3492188

PHOSPHONIC ACID, 4-CHLOROPHENYL[(2S,5R)-5-(3,4-DIHYDRO-5-METHYL-2,4-DIOXO-1(2H)-PYRIMIDINYL)-2,5-DIHYDRO-2-FURANYL]METHYL ESTER Chemical and Physical Properties

Names and Identifiers

• PHOSPHONIC ACID, 4-CHLOROPHENYL[(2S,5R)-5-(3,4-DIHYDRO-5-METHYL-2,4-DIOXO-1(2H)-PYRIMIDINYL)-2,5-DIHYDRO-2-FURANYL]METHYL ESTER
• Thymidine, 2',3'-didehydro-3'-deoxy-, 5'-(4-chlorophenyl phosphonate)

• Inchi： 1S/C16H16ClN2O6P/c1-10-8-19(16(21)18-15(10)20)14-7-6-13(24-14)9-23-26(22)25-12-4-2-11(17)3-5-12/h2-8,13-14,26H,9H2,1H3,(H,18,20,21)/t13-,14+/m0/s1
• InChI Key： OUMKLYNDLBMOBX-UONOGXRCSA-N
• SMILES： C(OP(=O)OC1=CC=C(Cl)C=C1)[C@H]1O[C@@H](N2C=C(C)C(=O)NC2=O)C=C1

Experimental Properties

• pka: 9.47±0.10(Predicted)